N-(2-ethylaminoethyl)glycine

• Molecular Formula: C6H14N2O2
• Molecular Weight: 146.19 g/mol
• IUPAC Name: 2-[2-(ethylamino)ethylamino]acetic acid
• InChI: InChI=1S/C6H14N2O2/c1-2-7-3-4-8-5-6(9)10/h7-8H,2-5H2,1H3,(H,9,10)
• InChI Key: JDWFOZUHNUPCKO-UHFFFAOYSA-N
• Canonical SMILES: CCNCCNCC(=O)O

Description

N-(2-ethylaminoethyl)glycine is a useful research compound. Its molecular formula is C6H14N2O2 and its molecular weight is 146.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of glyoxylic acid hydrate (9.2 g, 0.10 mol) and N-ethylethylenediamine (8.82 g, 0.10 mol) in ethanol (150 ml) was hydrogenated in a Paar apparatus at 20°-25° and an initial pressure of 51 psi with 5% Pd on carbon (2.0 g) as catalyst. After 18 hours, hydrogen uptake was complete. Catalyst was removed by filtration through a pad of diatomaceous earth and the filtrate concentrated to give N-(2-ethylaminoethyl)glycine.